(E)-4-(dimethylamino)-1,1-dimethoxybut-3-en-2-one

• IUPAC Name: (E)-4-(dimethylamino)-1,1-dimethoxybut-3-en-2-one
• InChI: InChI=1S/C8H15NO3/c1-9(2)6-5-7(10)8(11-3)12-4/h5-6,8H,1-4H3/b6-5+
• InChI Key: DFZIBCAWOSFLFR-AATRIKPKSA-N
• Canonical SMILES: CN(C)C=CC(=O)C(OC)OC
• Isomeric SMILES: CN(C)/C=C/C(=O)C(OC)OC
• Molecular Formula: C8H15NO3
• Molecular Weight: 173.21 g/mol
• CAS No.: 187242-85-9, 67751-23-9

Description

(E)-4-(dimethylamino)-1,1-dimethoxybut-3-en-2-one is a useful research compound. Its molecular formula is C8H15NO3 and its molecular weight is 173.212. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 1,1-dimethoxy-N,N-dimethylmethanamine (5.0 g, 41.96 mmol) and 1,1-dimethoxypropan-2-one (5.0 g, 41.96 mmol) was heated to 80° C. for 16 h. The solvent was removed under reduced pressure to afford 4-(dimethylamino)-1,1-dimethoxybut-3-en-2-one as a black colored liquid. The material was used without further purification.

Synthesis routes and methods II

Procedure details

300 g (307 ml, 2.54 mol) of methylglyoxal dimethyl acetal (21) were stirred, at 110° C. for 4 hours (h), together with 303 g (337 ml, 2.54 mol) of N,N-dimethylformamide dimethyl acetal (17). The methanol which was formed during the reaction was removed continuously from the reaction solution by distillation. After the reaction solution had cooled down, it was extracted with heptane and the solvent was evaporated. This resulted in 303 g of crude product 22 (yield 70%), which was reacted without any further purification.